Cas no 733740-23-3 (cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid)

• Product Name: cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid
• CAS No: 733740-23-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 978002
• PubChem ID: 24722332
• Update Time: 2025-06-11

cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic acid
• (1R,3S)-3-phenacylcyclopentane-1-carboxylic acid
• 733740-23-3
• AKOS016017584
• (1R,3S)-3-(2-OXO-2-PHENYLETHYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• CIS-3-(2-OXO-2-PHENYLETHYL)CYCLOPENTANE-1-CARBOXYLICACID
• MFCD01319717
• cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid

• MDL： MFCD01319717
• Inchi： 1S/C14H16O3/c15-13(11-4-2-1-3-5-11)9-10-6-7-12(8-10)14(16)17/h1-5,10,12H,6-9H2,(H,16,17)/t10-,12+/m0/s1
• InChI Key： KUSALHNDZJBSBH-CMPLNLGQSA-N
• SMILES： OC([C@@H]1CC[C@H](CC(C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.4±18.0 °C at 760 mmHg
• Flash Point: 213.2±17.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid

Research Brief on cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid (CAS: 733740-23-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique structural motifs. Among these, cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid (CAS: 733740-23-3) has emerged as a compound of interest due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its cyclopentane core and a phenylethyl ketone moiety, has been investigated for its role as a building block in the synthesis of more complex molecules. Recent studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting inflammatory pathways. The presence of the carboxylic acid group enhances its binding affinity to active sites, making it a promising candidate for further modification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid, optimizing yield and purity through novel catalytic methods. The study reported a 75% yield using a palladium-catalyzed cyclization, underscoring the efficiency of modern synthetic techniques. Additionally, the compound's stability under physiological conditions was confirmed, which is critical for its potential in vivo applications.

Further investigations into its biological activity revealed that cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects. Computational docking studies supported these observations, highlighting favorable interactions between the compound and the COX-2 active site.

Despite these promising results, challenges remain in translating these findings into clinical applications. The compound's pharmacokinetic properties, such as absorption and metabolism, require further optimization. Recent preclinical studies have begun addressing these issues, with modifications to the carboxylic acid group showing enhanced bioavailability. These efforts are documented in a 2024 patent application, which outlines novel derivatives with improved therapeutic profiles.

In conclusion, cis-3-(2-Oxo-2-phenylethyl)cyclopentane-1-carboxylic Acid represents a versatile scaffold in medicinal chemistry, with demonstrated potential in inflammation-related therapeutics. Ongoing research aims to refine its properties and expand its applications, positioning it as a valuable asset in the drug discovery pipeline. Future studies should focus on in vivo efficacy and safety to advance its development toward clinical trials.